Cas no 105310-07-4 (N-Desethyl Milnacipran Hydrochloride)

• Product name: N-Desethyl Milnacipran Hydrochloride
• CAS No: 105310-07-4
• MF: C₁₃H₁₈N₂O
• MW: 218.29500
• CID: 893677
• PubChem ID: 59929

N-Desethyl Milnacipran Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Desethyl Milnacipran
• F 2800
• N-Deethylated milnacipran
• 105310-07-4
• Cyclopropanecarboxamide, 2-(aminomethyl)-N-ethyl-1-phenyl-, (1R,2S)-rel-
• WHM9921F76
• Cyclopropanecarboxamide, 2-(aminomethyl)-N-ethyl-1-phenyl-, cis-
• F-2800
• Q27292640
• UNII-WHM9921F76
• J-001382
• (1R,2S)-2-(aminomethyl)-N-ethyl-1-phenylcyclopropane-1-carboxamide
• N-Desethyl Milnacipran Hydrochloride

• Inchi： InChI=1S/C13H18N2O/c1-2-15-12(16)13(8-11(13)9-14)10-6-4-3-5-7-10/h3-7,11H,2,8-9,14H2,1H3,(H,15,16)/t11-,13+/m1/s1
• InChI Key： UVKUMJGXPDEXSQ-YPMHNXCESA-N
• SMILES： CCNC(=O)C1(CC1CN)C2=CC=CC=C2

Computed Properties

• Exact Mass: 218.14200
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų
• XLogP3: 0.8

Experimental Properties

• Density: 1.107±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.1 g/l) (25 º C),
• PSA: 55.12000
• LogP: 2.13030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides